Cas no 72716-23-5 (1,2,3,4,4a,9a-Hexahydroanthracene-9,10-dione)

• Product Name: 1,2,3,4,4a,9a-Hexahydroanthracene-9,10-dione
• CAS No: 72716-23-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 530947
• PubChem ID: 20509680
• Update Time: 2024-03-01

1,2,3,4,4a,9a-Hexahydroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,2,3,4,4a,9a-hexahydro-
• 1,2,3,4,4a,9a-hexahydroanthracene-9,10-dione
• LIQZKTKLUVWABH-UHFFFAOYSA-N
• 1,2,3,4,4a,9a-Hexahydroanthracene-9,10-dione

• Inchi： 1S/C14H14O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-2,5-6,11-12H,3-4,7-8H2
• InChI Key： LIQZKTKLUVWABH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2CCCCC21)=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones